
Recovery Profile Comparison: Enflurane vs.
Desflurane Crossover

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Enflurane

CAS No.: 13838-16-9

Cat. No.: S527157

Get Quote

The following table quantifies the recovery times from a randomized controlled trial that directly compared

the two agents [1].

Recovery Parameter
Group E (Enflurane
only)

Group X (Crossover to
Desflurane)

P
Value

Time to eye opening (response to
command/pain)

Significantly longer Significantly shorter P <
0.05

Time to regain awareness (of age
and name)

Significantly longer Significantly shorter P <
0.05

Digit Symbol Substitution Test
(DSST) score

Significantly lower
(worse)

Significantly higher (better) P <
0.05

Serial Seven Test score Significantly lower
(worse)

Significantly higher (better) P <
0.05

Conclusion of the study: Replacing enflurane with desflurane in the latter part of anesthesia accelerated

recovery and improved early cognitive function compared to using enflurane alone [1].
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Detailed Experimental Protocol

To evaluate the robustness of these findings, here is a detailed breakdown of the experimental design and

methodology used in the study [1].

Study Design: A Randomized Controlled Trial.
Participants: 46 patients (23 in each group) undergoing surgical procedures.
Intervention:

Group E (Enflurane): At approximately 1 hour before the end of surgery, the concentration of
enflurane was reduced but maintained until the end of the operation.

Group X (Crossover): At the same time point (1 hour before the end), enflurane was
completely discontinued and replaced with desflurane for the remainder of the anesthesia.

Measurements:
Early Recovery: Times to eye opening in response to a verbal command or painful stimulus,

and time to regain awareness of personal details (age and name).
Cognitive Recovery: Evaluated using the Digit Symbol Substitution Test (DSST) and the

Serial Seven Test at 30, 60, and 90 minutes after arrival in the post-anesthesia care unit
(PACU).

This workflow of the crossover study design can be visualized as follows:
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Contextualizing the Findings

Enflurane's Current Status: It is critical to note that enflurane is no longer in common clinical
use in many parts of the world, having been largely replaced by newer, safer agents like sevoflurane
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and desflurane. Research comparing enflurane directly with modern anesthetics is therefore limited

and dated [1].
Desflurane's Broader Profile: The rapid recovery advantage of desflurane has also been

consistently demonstrated when compared to other common inhalational agents like isoflurane and
sevoflurane, particularly in long procedures and in specific patient populations like the morbidly

obese [2] [3].

Practical Implications for Researchers

For your research and development work, consider these focal points:

Mechanism Exploration: The superior recovery profile of desflurane is primarily attributed to its very
low blood-gas solubility coefficient (0.42), which is lower than that of enflurane, isoflurane, and
sevoflurane. This low solubility allows for faster wash-in and wash-out, leading to quicker induction

and emergence from anesthesia [4].
Carrier Gas Consideration: Research indicates that the recovery benefits of desflurane can be

influenced by the carrier gas. Using air/oxygen instead of nitrous oxide/oxygen mixtures results in
significantly faster emergence and recovery, as nitrous oxide can delay desflurane elimination [4].

Clinical Relevance vs. Subjective Recovery: While desflurane consistently shows faster "early
recovery" (eye-opening, extubation), this does not always translate to a better patient-reported

"quality of recovery" in the hours following surgery [5].
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To cite this document: Smolecule. [Recovery Profile Comparison: Enflurane vs. Desflurane

Crossover]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b527157#enflurane-vs-desflurane-recovery-profile-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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